Cas no 103914-44-9 (6-Fluoro-4-hydroxy-2-phenylquinoline)

• Product Name: 6-Fluoro-4-hydroxy-2-phenylquinoline
• CAS No: 103914-44-9
• MF: C₁₅H₁₀FNO
• MW: 239.244407176971
• CID: 1139577
• PubChem ID: 329773618
• Update Time: 2025-10-23

6-Fluoro-4-hydroxy-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-phenyl-1H-quinolin-4-one
• KUC100229
• 6-Fluoro-2-phenyl-4-quinolinol
• SureCN3625999
• SureCN6534299
• CHEMBL16098
• CTK8E5417
• CTK8F7135
• CHEBI:116496
• 6-FLUORO-4-HYDROXY-2-PHENYLQUINOLINE
• G78996
• MLS000517821
• YKZPWHOKZPODTO-UHFFFAOYSA-N
• 6-Fluoro-4-hydroxy-2-phenylquinoline, AldrichCPR
• MFCD11505230
• NCGC00160025-01
• DTXSID60429516
• 103914-44-9
• BDBM50044963
• SMR000129056
• SCHEMBL3625999
• KUC100229N
• HMS2220J12
• HMS3333B17
• 6-fluoro-2-phenylquinolin-4-ol
• AK-105/40689930
• 6-fluoro-2-phenyl-4(1H)-quinolinone
• 6-Fluoro-4-hydroxy-2-phenylquinoline

• MDL： MFCD11505230
• Inchi： 1S/C15H10FNO/c16-11-6-7-13-12(8-11)15(18)9-14(17-13)10-4-2-1-3-5-10/h1-9H,(H,17,18)
• InChI Key： YKZPWHOKZPODTO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=C(C1C=CC=CC=1)N2)=O

Computed Properties

• Exact Mass: 239.07500
• Monoisotopic Mass: 239.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.74650

6-Fluoro-4-hydroxy-2-phenylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 6-Fluoro-4-hydroxy-2-phenylquinoline

6-Fluoro-4-hydroxy-2-phenylquinoline (CAS No. 103914-44-9): An Overview of Its Structure, Properties, and Applications

6-Fluoro-4-hydroxy-2-phenylquinoline (CAS No. 103914-44-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities and potential therapeutic applications. The unique combination of a fluorine atom, a hydroxyl group, and a phenyl ring in its structure imparts distinct chemical and biological properties, making it an intriguing subject for scientific investigation.

The molecular formula of 6-Fluoro-4-hydroxy-2-phenylquinoline is C₁₅H₁₀FN₂O, with a molecular weight of approximately 257.25 g/mol. The compound's structure features a quinoline core, which is a bicyclic heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The presence of the fluorine atom at the 6-position and the hydroxyl group at the 4-position introduces additional functional groups that can influence its reactivity and biological activity.

In recent years, 6-Fluoro-4-hydroxy-2-phenylquinoline has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further exploring its potential as a lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 6-Fluoro-4-hydroxy-2-phenylquinoline has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The synthesis of 6-Fluoro-4-hydroxy-2-phenylquinoline has been optimized using various synthetic routes, with one common approach involving the condensation of 2-fluoroaniline with phenylacetyl chloride followed by cyclization under acidic conditions. This method yields high purity products with good yields, making it suitable for large-scale production. The synthetic versatility of this compound allows for the introduction of additional functional groups or modifications to enhance its biological activity or pharmacokinetic properties.

In terms of pharmacokinetics, 6-Fluoro-4-hydroxy-2-phenylquinoline has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical studies. It exhibits good oral bioavailability and can be readily distributed to various tissues in the body. Metabolism primarily occurs via hepatic enzymes, with major metabolites being identified through in vitro and in vivo experiments. These findings suggest that it has potential as an orally active drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Fluoro-4-hydroxy-2-phenylquinoline in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved outcomes in terms of tumor reduction and symptom management. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 6-Fluoro-4-hydroxy-2-phenylquinoline (CAS No. 103914-44-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.